N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide

• IUPAC Name: N-(cyanomethyl)-2-[2-(3-fluorophenoxy)anilino]acetamide
• InChI: InChI=1S/C16H14FN3O2/c17-12-4-3-5-13(10-12)22-15-7-2-1-6-14(15)20-11-16(21)19-9-8-18/h1-7,10,20H,9,11H2,(H,19,21)
• InChI Key: WQDBXCLQGGVKOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCC(=O)NCC#N)OC2=CC(=CC=C2)F
• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol

Description

N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is known to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism Of Action

The mechanism of action of N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This, in turn, leads to the inhibition of tumor growth and the suppression of inflammation.

Biochemical And Physiological Effects

N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells, suppress inflammation, and inhibit the growth of bacteria and fungi. Additionally, this compound has been shown to have antioxidant and neuroprotective effects.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide in lab experiments is its ability to inhibit the growth of tumor cells. This makes it a promising candidate for the development of new cancer drugs. Additionally, this compound has been shown to have anti-inflammatory and antimicrobial properties, making it useful for the study of various diseases.
However, there are also some limitations to using N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide in lab experiments. One of the limitations is its potential toxicity, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide. One direction is the development of new cancer drugs that are based on this compound. Additionally, this compound may be studied further for its potential use as an anti-inflammatory and antimicrobial agent. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide is a complex process that involves several steps. The first step involves the reaction of 2-(3-fluorophenoxy)aniline with chloroacetyl chloride to form N-(chloroacetyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide. This intermediate is then reacted with sodium cyanide to form the final product, N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide.

Scientific Research Applications

N-(cyanomethyl)-2-{[2-(3-fluorophenoxy)phenyl]amino}acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have antitumor activity, making it a promising candidate for the development of new cancer drugs. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as well as for its ability to inhibit the growth of bacteria and fungi.